Cas no 343779-10-2 (5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride)

5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides and other sulfur-containing compounds. The bromo substituent enhances its versatility in cross-coupling reactions, while the benzoxazole scaffold contributes to its stability and potential bioactivity. This compound is particularly useful in medicinal chemistry for the development of targeted molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.
5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride structure
343779-10-2 structure
Product name:5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
CAS No:343779-10-2
MF:C7H3BrClNO4S
MW:312.525018930435
MDL:MFCD20502221
CID:2124795

5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
    • 5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
    • NBAPQIHLJAZORR-UHFFFAOYSA-N
    • 5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
    • MDL: MFCD20502221
    • Inchi: 1S/C7H3BrClNO4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)
    • InChI Key: NBAPQIHLJAZORR-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=C1S(=O)(=O)Cl)OC(N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Topological Polar Surface Area: 80.8

5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-94596-0.05g
5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
343779-10-2
0.05g
$732.0 2023-09-01
Enamine
EN300-94596-0.5g
5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
343779-10-2
0.5g
$836.0 2023-09-01
eNovation Chemicals LLC
D259809-5g
5-Bromo-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
343779-10-2 97%
5g
$1500 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1421199-250mg
5-Bromo-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
343779-10-2 95%
250mg
¥14414.00 2024-05-17
Enamine
EN300-94596-1g
5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
343779-10-2
1g
$871.0 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1421199-100mg
5-Bromo-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
343779-10-2 95%
100mg
¥13802.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1421199-500mg
5-Bromo-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
343779-10-2 95%
500mg
¥15048.00 2024-05-17
Enamine
EN300-94596-5.0g
5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
343779-10-2
5.0g
$2525.0 2023-02-11
Enamine
EN300-94596-0.1g
5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
343779-10-2
0.1g
$767.0 2023-09-01
Enamine
EN300-94596-0.25g
5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
343779-10-2
0.25g
$801.0 2023-09-01

5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride Related Literature

Additional information on 5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride

5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Sulfonyl Chloride: A Comprehensive Overview

The compound 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Sulfonyl Chloride, identified by the CAS number 343779-10-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzoxazole ring system with a bromine substituent at the 5-position and a sulfonyl chloride group at the 6-position. The presence of these functional groups makes it highly versatile for various chemical transformations.

Recent studies have highlighted the potential of 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole derivatives in drug discovery. For instance, researchers have explored the use of this compound as a precursor for developing kinase inhibitors, which are crucial in treating various cancers. The sulfonyl chloride group is particularly valuable in such applications due to its reactivity and ability to form stable sulfonamides upon reaction with amines. This property has been leveraged in the synthesis of bioactive molecules with high specificity and potency.

In addition to its role in pharmaceuticals, 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Sulfonyl Chloride has also found applications in materials science. The benzoxazole core is known for its aromatic stability and electron-deficient nature, making it an attractive component for constructing advanced polymers and optoelectronic materials. Recent advancements in polymer chemistry have demonstrated the use of this compound as a building block for synthesizing high-performance polymers with tailored electronic properties.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps often include bromination reactions, oxidation processes, and coupling reactions to introduce the sulfonyl chloride group. Researchers have optimized these steps using modern catalytic systems and green chemistry principles to minimize environmental impact and improve efficiency.

From an analytical standpoint, the characterization of CAS No 343779-10-2 has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stability, and reactivity under different conditions. Such information is critical for designing efficient synthetic routes and ensuring the quality of the final product.

In conclusion, 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Sulfonyl Chloride stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential intermediate in modern chemical synthesis. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing both scientific knowledge and industrial applications.

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